2-Phenylpropanoate
Cat. No. B8470279
M. Wt: 149.17 g/mol
InChI Key: YPGCWEMNNLXISK-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US08377930B2
Procedure details
To a stirred solution of 2-methyl-2-phenylacetate (10 g, 1 eq) in dry MeOH was added sulfuric acid (1.0 mL) dropwise and heated to reflux. Stirring was then continued for 2 hours. The reaction mixture was then cooled and poured into saturated aqueous NaHCO3 and extracted with EtOAc. The combined organic fractions were dried over Na2SO4, filtered, and concentrated under reduced pressure to yield an oil (10.5 g, 95%) that was not further purified.
Identifiers
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REACTION_CXSMILES
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C[CH:2]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)[C:3]([O-:5])=[O:4].S(=O)(=O)(O)O.[C:17]([O-])(O)=O.[Na+]>CO>[C:6]1([CH2:2][C:3]([O:5][CH3:17])=[O:4])[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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CC(C(=O)[O-])C1=CC=CC=C1
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to reflux
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic fractions were dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)CC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.5 g | |
| YIELD: PERCENTYIELD | 95% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
